Cas no 887-69-4 (Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester)

• Product name: Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester
• CAS No: 887-69-4
• MF: C₁₁H₁₆NO₅
• MW: 242.248443603516
• CID: 581975
• PubChem ID: 71405249

Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester
• 3-ethoxy-3-oxo-2-(2-oxoazepan-3-yl)propanoate
• 887-69-4
• DTXSID90825901

• Inchi： InChI=1S/C11H17NO5/c1-2-17-11(16)8(10(14)15)7-5-3-4-6-12-9(7)13/h7-8H,2-6H2,1H3,(H,12,13)(H,14,15)/p-1
• InChI Key： BXFYTVUCHYJGDY-UHFFFAOYSA-M
• SMILES： CCOC(=O)C(C1CCCCNC1=O)C(=O)[O-]

Computed Properties

• Exact Mass: 242.10284761g/mol
• Monoisotopic Mass: 242.10284761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.5Ų